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Compound of Interest

Compound Name:
(3R)-(+)-3-

(Dimethylamino)pyrrolidine

Cat. No.: B158491 Get Quote

This guide provides an in-depth overview of the physical properties, applications, and handling

of (3R)-(+)-3-(Dimethylamino)pyrrolidine, a chiral amine widely utilized by researchers,

scientists, and drug development professionals. This compound serves as a critical building

block in the synthesis of complex molecules, particularly in the pharmaceutical industry.

Core Physical and Chemical Properties
(3R)-(+)-3-(Dimethylamino)pyrrolidine is a colorless to light yellow liquid.[1] It is recognized

for its role as a versatile intermediate in developing pharmaceuticals, especially those targeting

neurological disorders.[2] Its chiral nature is invaluable for creating enantiomerically pure

compounds.[2]

Table 1: Physical and Chemical Properties of (3R)-(+)-3-(Dimethylamino)pyrrolidine
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Property Value Source(s)

Molecular Formula C₆H₁₄N₂ [1][2][3][4]

Molecular Weight 114.19 g/mol [1][2][3][4][5]

CAS Number 132958-72-6 [1][2][3][4]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 166 °C at 760 mmHg (lit.) [2][4]

173 - 175 °C [1]

Density 0.899 g/mL at 25 °C (lit.) [2][3][4]

0.913 g/cm³ [1]

Refractive Index n20/D 1.4650 (lit.) [4]

1.463 - 1.465 [1]

n20/D 1.46 (lit.) [2]

Optical Rotation [α]20/D +14°, c = 1 in ethanol [2][4]

Flash Point 51.7 °C (125.1 °F) [4]

60 °C [1]

Solubility Soluble in water [1][2]

pKa ~10.5 [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not explicitly detailed in the provided literature. The values are consistently cited as

literature ("lit.") values, suggesting they are well-established and sourced from standard

chemical reference materials. The determination of these properties would follow standard

laboratory procedures:

Boiling Point: Determined by distillation at a specified pressure, typically atmospheric

pressure (760 mmHg), and measuring the temperature at which the liquid-vapor equilibrium
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is established.

Density: Measured using a pycnometer or a digital density meter at a specified temperature,

typically 25 °C.

Refractive Index: Measured using a refractometer, which determines the extent to which light

is bent when passing through the substance, typically at 20 °C using the sodium D-line.

Optical Rotation: Measured using a polarimeter, where the rotation of plane-polarized light by

a solution of the chiral compound of a known concentration is determined.

Applications in Drug Discovery and Synthesis
(3R)-(+)-3-(Dimethylamino)pyrrolidine is a key intermediate in the synthesis of various

pharmaceuticals.[2] The pyrrolidine ring is a prevalent scaffold in many biologically active

compounds and approved drugs.[6] This is due to its ability to explore pharmacophore space

efficiently and contribute to the stereochemistry of the molecule.[6] Its favorable properties,

such as good solubility and stability, enhance its utility in various chemical reactions.[2]

The general workflow for utilizing this compound in drug discovery involves its role as a chiral

building block.
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Workflow of (3R)-(+)-3-(Dimethylamino)pyrrolidine in Drug Discovery.

Safety and Handling
(3R)-(+)-3-(Dimethylamino)pyrrolidine is a flammable liquid and vapor and is harmful if

swallowed.[7] It causes severe skin burns and eye damage and may cause respiratory

irritation.[7]

Handling Precautions:

Avoid contact with skin and eyes.[3]

Use in a well-ventilated area and avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
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Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and take action to prevent static discharges.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed in a dry place.[3]

Store separately from oxidizing agents and acids.[1]

Some suppliers recommend storage at temperatures below -10°C or between 2-8°C.[2]

It is recommended to store under an inert gas as it can be air-sensitive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to (3R)-(+)-3-
(Dimethylamino)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158491#3r-3-dimethylamino-pyrrolidine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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